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Compound of Interest

Compound Name: Styrene acrylonitrile

Cat. No.: B1196111

This guide provides immediate safety, handling, and disposal protocols for Styrene
Acrylonitrile (SAN) copolymers, tailored for research, scientific, and drug development
professionals. Adherence to these procedures is critical for ensuring a safe laboratory
environment.

Personal Protective Equipment (PPE)

When handling Styrene Acrylonitrile, particularly in forms that may generate dust or fumes
(e.g., during processing or machining), a comprehensive PPE strategy is mandatory. The
required PPE includes protection for the eyes, face, hands, and body, as well as respiratory
protection in certain situations.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields that conform to
EN 166 (EU) or NIOSH (US) standards.[1] A face shield should be used in addition to
goggles when there is a splash hazard or when handling heated material.

o Hand Protection: Chemical-resistant gloves are essential to prevent skin contact.[1][2] Given
that specific permeation data for SAN copolymer is limited, glove selection should be based
on the resistance to its constituent monomers, styrene and acrylonitrile. Gloves must be
inspected for any signs of degradation before use and disposed of properly after handling
the chemical.[3]

o Body Protection: Wear a lab coat or chemical-resistant apron. For larger quantities or in
situations with a higher risk of exposure, impervious clothing that is flame-resistant is
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recommended.[1][2]

» Respiratory Protection: If engineering controls such as fume hoods do not maintain exposure
below occupational exposure limits, or if dust is generated, a NIOSH/MSHA or European
Standard EN 149 approved respirator is required.[4] For firefighting, a self-contained
breathing apparatus (SCBA) is necessary.[1][2]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risk of exposure and

accidents.

o Ventilation: Always handle Styrene Acrylonitrile in a well-ventilated area.[1][2] Use of a
chemical fume hood is required for any operations that may generate vapors or dust.

e Ignition Sources: Keep the material away from heat, sparks, open flames, and other sources
of ignition.[2] Electrostatic charges can accumulate, so proper grounding and bonding
procedures should be in place. Use non-sparking tools when handling the material.[1][2]

o Storage: Store containers in a cool, dry, and well-ventilated area, away from incompatible
materials and foodstuffs.[1][2] Keep containers tightly closed when not in use.[2][3]

Spill and Emergency Procedures

In the event of a spill or emergency, immediate and appropriate action is necessary to contain
the situation and prevent harm.

e Spill Response:

[¢]

Evacuate personnel from the immediate area.

o

Remove all sources of ignition.[1][2]

Ventilate the area.

o

[¢]

Wear appropriate PPE as described in Section 1.
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o For solid spills, sweep or vacuum the material and place it into a suitable, labeled
container for disposal.[4] Avoid generating dust.[1][2][3]

o For liquid spills, absorb with an inert material (e.g., sand, diatomaceous earth) and place
in a sealed container for disposal.[5]

e Fire Response:

o Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam to extinguish
fires.[2][3]

o Firefighters must wear SCBA and full protective clothing.[1][2]
o First Aid:

o Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[2]

o Skin Contact: Remove contaminated clothing immediately. Wash the affected area with
soap and plenty of water.[2][3] If irritation persists, seek medical attention. For contact with
molten material, cool the area with cold water and do not attempt to remove the material;
seek immediate medical attention.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[2] Seek immediate medical attention.

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[2][3]

Disposal Plan

Dispose of Styrene Acrylonitrile and any contaminated materials in accordance with all
applicable federal, state, and local regulations.

o Waste Containers: Use properly labeled, sealed containers for waste.[2]

» Disposal Method: Disposal should be carried out by a licensed chemical waste disposal
company.[2] Do not allow the material to enter drains or sewer systems.[2]
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o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste.

Quantitative Safety Data

The following table summarizes key quantitative safety data for the components of Styrene

Acrylonitrile. This information is essential for risk assessment and for ensuring that

appropriate safety measures are in place.

Parameter Styrene Acrylonitrile Source
OSHA PEL (8-hr 100 ppm 2 ppm el
TWA)

OSHA STEL (15-min) 200 ppm (ceiling) 10 ppm

NIOSH IDLH 700 ppm 85 ppm

) Breakthrough Time
Glove Material

Breakthrough Time

(minutes) (minutes)
Nitrile <1 (Poor) >480 (Excellent) [2]
Butyl >4 hours (Good) >480 (Excellent) [6]
Viton™ >4 hours (Good) >480 (Excellent) [6]
Neoprene Insufficient Data 140 (Fair) [2]
PVC Poor Insufficient Data [6]
Latex Poor Poor

Note: Glove breakthrough times are for the individual monomers, not the copolymer. The

performance of gloves against the copolymer may vary. Always consult the glove

manufacturer's specific chemical resistance data.

Operational Workflow for Handling Styrene

Acrylonitrile
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The following diagram outlines the standard operational workflow for the safe handling of
Styrene Acrylonitrile in a laboratory setting.

Preparation

Don Appropriate PP

Hangling

Prpcedure Complete

Cleanup & Disposal Emergency Response

Decontaminate Work Area

|

Segregate and Label Waste

|

Dispose of Waste via Licensed Contractor

Spill or Exposure Occurs

Follow Emergency Procedures

Seek Medical Attention
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Caption: Workflow for Safe Handling of Styrene Acrylonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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